2-(2,2-Difluorocyclopropyl)oxyethanesulfonyl fluoride

• IUPAC Name: 2-(2,2-difluorocyclopropyl)oxyethanesulfonyl fluoride
• InChI: InChI=1S/C5H7F3O3S/c6-5(7)3-4(5)11-1-2-12(8,9)10/h4H,1-3H2
• InChI Key: CVXWSSQHXAJOFQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)OCCS(=O)(=O)F
• Molecular Formula: C5H7F3O3S
• Molecular Weight: 204.17 g/mol
• CAS No.: 2138176-81-3

Description

2-(2,2-Difluorocyclopropyl)oxyethanesulfonyl fluoride is a useful research compound. Its molecular formula is C5H7F3O3S and its molecular weight is 204.16. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Difluoromethyl 2,2-Difluorocyclopropyl Ethers Synthesis : The compound is utilized in the synthesis of difluoromethyl 2,2-difluorocyclopropyl ethers. A study demonstrated that reacting difluorocarbene with aromatic ketones and alpha,beta-unsaturated ketones leads to the formation of these ethers in good yield (Cai et al., 2004).

• Ethenesulfonyl Fluoride (ESF) Preparation : In another study, the compound was involved in a two-step, on-water procedure for synthesizing ethenesulfonyl fluoride (ESF), highlighting an efficient and scalable method (Zheng, Dong, & Sharpless, 2016).

• Deoxyfluorination of Carboxylic Acids : The compound has been used in the deoxyfluorination of carboxylic acids to afford various acyl fluorides. This showcases its utility in fluorine chemistry and synthesis of fluorinated compounds (Wang, Wang, Huang, Ni, & Hu, 2021).

• Nucleophilic Difluoromethylation of Carbonyl Compounds : The compound plays a role in the nucleophilic difluoromethylation of carbonyl compounds, demonstrating its versatility in organic synthesis (Ni & Hu, 2005).

• Sulfonyl Fluorides and Lithium Sulfonates Preparation : A study highlighted its use in the preparation of polyfluoroalkanesulfonyl fluorides and lithium sulfonates, which have potential applications in lithium batteries (Toulgoat, Langlois, Médebielle, & Sanchez, 2007).

• Traceless Linker in Solid-Phase Organic Synthesis : The compound has been used as a traceless linker in solid-phase organic synthesis, demonstrating its utility in the development of novel synthetic methodologies (Pan & Holmes, 2001).

• Radiofluorination of Non-Activated and Hindered Aromatics : It has applications in the field of radiofluorination, aiding in the synthesis of radiopharmaceuticals for molecular imaging by positron emission tomography (PET) (Rotstein, Stephenson, Vasdev, & Liang, 2014).

• Aliphatic C-H Fluorination Catalyzed by Manganese Porphyrin : The compound is involved in the catalysis of alkyl fluorination by fluoride ion, showing its significance in the development of fluorinated compounds (Liu, Huang, Cheng, Nielsen, Goddard, & Groves, 2012).

• Organic Fluorine Compounds Synthesis : It is used in the fluorination of organic compounds, contributing to the synthesis of various fluorinated organic compounds (Fawcett, Tullock, & Coffman, 1962).

• Synthesis of Fluorinated Nucleosides : The compound is effective in the synthesis of fluorinated nucleosides, demonstrating its potential in the field of nucleic acid chemistry (Takamatsu, Katayama, Hirose, Cock, Schelkens, Demillequand, Brepoels, & Izawa, 2002).